Cas no 2137795-03-8 (5-[2-(Dimethylamino)phenyl]pyrimidine-2-carboxylic acid)

• Product Name: 5-[2-(Dimethylamino)phenyl]pyrimidine-2-carboxylic acid
• CAS No: 2137795-03-8
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 6253186
• PubChem ID: 165459062
• Update Time: 2025-10-06

5-[2-(Dimethylamino)phenyl]pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-736916
• 5-[2-(dimethylamino)phenyl]pyrimidine-2-carboxylic acid
• 2137795-03-8
• 5-[2-(Dimethylamino)phenyl]pyrimidine-2-carboxylic acid

• Inchi： 1S/C13H13N3O2/c1-16(2)11-6-4-3-5-10(11)9-7-14-12(13(17)18)15-8-9/h3-8H,1-2H3,(H,17,18)
• InChI Key： LJANWPYJMWLEJD-UHFFFAOYSA-N
• SMILES： OC(C1=NC=C(C=N1)C1C=CC=CC=1N(C)C)=O

Computed Properties

• Exact Mass: 243.100776666g/mol
• Monoisotopic Mass: 243.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.3Ų

Additional information on 5-[2-(Dimethylamino)phenyl]pyrimidine-2-carboxylic acid

Recent Advances in the Study of 5-[2-(Dimethylamino)phenyl]pyrimidine-2-carboxylic acid (CAS: 2137795-03-8)

The compound 5-[2-(Dimethylamino)phenyl]pyrimidine-2-carboxylic acid (CAS: 2137795-03-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine-carboxylic acid scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic relevance.

One of the key areas of research has been the synthesis and structural characterization of 5-[2-(Dimethylamino)phenyl]pyrimidine-2-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more accessible for further pharmacological studies. The study also highlighted the compound's stability under physiological conditions, which is crucial for its potential use in drug development. The structural features of this molecule, including the dimethylamino group and the carboxylic acid moiety, have been identified as critical for its biological activity.

In terms of biological activity, recent investigations have explored the compound's role as an inhibitor of specific kinases involved in inflammatory pathways. A preclinical study demonstrated its efficacy in reducing cytokine production in vitro, suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to selectively target certain kinase isoforms without affecting others has been a significant finding, as it minimizes off-target effects and enhances therapeutic specificity.

Another notable advancement is the exploration of 5-[2-(Dimethylamino)phenyl]pyrimidine-2-carboxylic acid in cancer research. Preliminary data from cell-based assays indicate that the compound exhibits antiproliferative effects against certain cancer cell lines, particularly those with overexpression of specific oncogenic kinases. Researchers are now focusing on elucidating the molecular mechanisms underlying these effects, with the aim of developing more potent derivatives for clinical testing.

Despite these promising findings, challenges remain in the development of 5-[2-(Dimethylamino)phenyl]pyrimidine-2-carboxylic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further structural optimization and in vivo studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the translation of this research into clinical applications.

In conclusion, the recent studies on 5-[2-(Dimethylamino)phenyl]pyrimidine-2-carboxylic acid (CAS: 2137795-03-8) highlight its potential as a versatile scaffold for drug discovery. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. Continued research efforts are expected to uncover new therapeutic applications and optimize its pharmacological properties, paving the way for its eventual use in treating a range of diseases.